Cas no 766-46-1 (2-Bromophenylacetylene)

• Product Name: 2-Bromophenylacetylene
• CAS No: 766-46-1
• MF: C₈H₅Br
• MW: 181.029301404953
• MDL: MFCD01863358
• CID: 820000
• PubChem ID: 602067
• Update Time: 2025-08-05

2-Bromophenylacetylene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-2-ETHYNYLBENZENE
• 2-BROMOPHENYLACETYLENE
• 2'-BROMOPHENYL ACETYLENE
• Benzene, 1-broMo-2-ethynyl-
• 2--Bromophenylacetylene
• 2-BROMOPHENYLACETYLENE,COLOURLESS OIL
• 2-Bromophenyl Acetylene
• 2'-bromophenylacetylene
• 1-Bromo-2-EthynYl-Benzene
• RVDOYUFNRDGYGU-UHFFFAOYSA-N
• o-bromphenylacetylen
• (2-bromophenyl)acetylene
• 2-bromo-1-ethynylbenzene
• 1-Bbromo-2-ethynylbenzene
• 2'-Bromophenyl acetylene ??
• 1939AC
• KM1784
• AB10
• 1-Bromo-2-ethynylbenzene;2'-BROMOPHENYL ACETYLENE
• DTXSID00345140
• AKOS015835891
• 766-46-1
• A9713
• CS-0028333
• EN300-210947
• 1-Bromo-2-ethynylbenzene, 95%
• MFCD01863358
• InChI=1/C8H5Br/c1-2-7-5-3-4-6-8(7)9/h1,3-6
• Q-102447
• SCHEMBL1799433
• B4608
• AC-19412
• DS-13508
• SY036900
• FT-0611597
• AMY9058
• 9-OXO-11ALPHA,15S-DIHYDROXY-PROSTA-5Z,13E,17Z-TRIEN-1-OICACID
• DB-012621
• 2-Bromophenylacetylene

• MDL： MFCD01863358
• Inchi： 1S/C8H5Br/c1-2-7-5-3-4-6-8(7)9/h1,3-6H
• InChI Key： RVDOYUFNRDGYGU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 179.95700
• Monoisotopic Mass: 179.95746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.443 g/mL at 25 °C(lit.)
• Boiling Point: 94°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Refractive Index: n20/D 1.595(lit.)
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• Stability/Shelf Life: Light and Temperature Sensitive.
• PSA: 0.00000
• LogP: 2.43040
• Solubility: Not determined

2-Bromophenylacetylene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Bromophenylacetylene

2-Bromophenylacetylene (CAS No. 766-46-1): An Overview of Its Properties, Applications, and Recent Research Advances

2-Bromophenylacetylene (CAS No. 766-46-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which consists of a phenylacetylene backbone substituted with a bromine atom at the 2-position. The combination of the alkyne and bromo functionalities makes 2-Bromophenylacetylene an attractive building block for a wide range of chemical transformations and applications.

The chemical formula of 2-Bromophenylacetylene is C₈H₅Br, and it has a molecular weight of approximately 173.03 g/mol. The compound is typically synthesized through the reaction of 2-bromobenzaldehyde with an appropriate terminal alkyne in the presence of a suitable catalyst, such as palladium or copper. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In terms of physical properties, 2-Bromophenylacetylene is a colorless to pale yellow solid at room temperature. It is slightly soluble in water but exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. The compound's melting point is around 70-72°C, and it has a boiling point of approximately 190°C under reduced pressure.

The reactivity of 2-Bromophenylacetylene is primarily driven by its alkyne and bromo functionalities. The alkyne group can undergo various reactions such as hydrogenation, hydrohalogenation, and cycloaddition reactions. The bromo group can be readily substituted or eliminated to form new functional groups, making 2-Bromophenylacetylene a valuable intermediate in synthetic chemistry.

In the field of medicinal chemistry, 2-Bromophenylacetylene has been explored for its potential in the development of novel therapeutic agents. Recent studies have shown that compounds derived from 2-Bromophenylacetylene exhibit promising biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-Bromophenylacetylene demonstrated significant inhibition of cancer cell proliferation by targeting specific signaling pathways.

Beyond its applications in medicinal chemistry, 2-Bromophenylacetylene has also found use in materials science. The compound's ability to undergo polymerization reactions makes it an attractive monomer for the synthesis of functional polymers with unique properties. Research published in the journal Advanced Materials highlighted the use of 2-Bromophenylacetylene-based polymers in the development of advanced electronic materials and sensors.

In addition to its synthetic utility, 2-Bromophenylacetylene has been studied for its potential as a ligand in coordination chemistry. The compound can coordinate with various metal ions to form stable complexes with interesting electronic and optical properties. These complexes have been explored for their applications in catalysis, luminescent materials, and magnetic materials.

The environmental impact of 2-Bromophenylacetylene is another area of ongoing research. Studies have shown that the compound can be degraded under certain environmental conditions, but more research is needed to fully understand its long-term effects on ecosystems. Efforts are being made to develop greener synthetic routes for the production of 2-Bromophenylacetylene, with a focus on minimizing waste and reducing energy consumption.

In conclusion, 2-Bromophenylacetylene (CAS No. 766-46-1) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. Its unique combination of alkyne and bromo functionalities makes it an invaluable building block for chemical transformations and product development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.